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Compound of Interest

Compound Name:
N-(1H-indol-3-

ylmethyl)cyclohexanamine

Cat. No.: B1220182 Get Quote

Technical Dossier: N-(1H-indol-3-
ylmethyl)cyclohexanamine
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of N-(1H-indol-3-
ylmethyl)cyclohexanamine, focusing on its fundamental chemical properties. The information

is presented to be readily accessible for research and development purposes.

Physicochemical Properties
The core quantitative data for N-(1H-indol-3-ylmethyl)cyclohexanamine is summarized in the

table below. This information is essential for experimental design, including reaction

stoichiometry, solution preparation, and analytical characterization.

Parameter Value Reference

Molecular Formula C₁₅H₂₀N₂ [1][2]

Molecular Weight 228.33 g/mol [1][2]

Alternate Molecular Weight 228.340 g/mol [3]
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Chemical Structure
The molecular structure of N-(1H-indol-3-ylmethyl)cyclohexanamine is depicted in the

following diagram. The structure consists of an indole moiety linked via a methylene bridge to

the nitrogen atom of a cyclohexylamine group.

Molecular structure of N-(1H-indol-3-ylmethyl)cyclohexanamine.

Experimental Protocols and Further Data
Detailed experimental protocols, such as synthesis procedures and analytical methods (e.g.,

HPLC, NMR spectroscopy), are crucial for the practical application and study of this compound.

At present, peer-reviewed, detailed experimental methodologies for the synthesis and analysis

of N-(1H-indol-3-ylmethyl)cyclohexanamine are not available in the public domain resources

accessed.

Similarly, information regarding its biological activity, such as its engagement in specific

signaling pathways or its pharmacological profile, is not sufficiently detailed to generate the

requested visualizations. For researchers interested in the potential applications of this

molecule, further investigation into specialized chemical and pharmacological literature is

recommended.

For analytical purposes, a reverse-phase HPLC method has been suggested for N-Cyclohexyl-

1H-indole-3-methylamine, utilizing a mobile phase of acetonitrile, water, and phosphoric acid.

For mass spectrometry applications, formic acid can be substituted for phosphoric acid[3].

Further research would be necessary to delineate any specific signaling pathways or to provide

detailed experimental workflows beyond this general analytical guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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